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Compound of Interest

Compound Name: 2,4,6-Tribromophenol-d2

Cat. No.: B12401297 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

synthesis of 2,4,6-tribromophenol from phenol, covering reaction mechanisms, detailed

experimental protocols, and key safety considerations.

Introduction
2,4,6-Tribromophenol is a brominated derivative of phenol that finds significant application as a

fungicide, wood preservative, and an intermediate in the synthesis of flame retardants.[1][2] Its

preparation is a classic example of electrophilic aromatic substitution, a fundamental reaction in

organic chemistry. The hydroxyl group of phenol is a powerful activating group, which directs

electrophilic substitution to the ortho and para positions of the benzene ring.[2][3] This high

degree of activation allows for the facile and often quantitative tribromination of phenol under

mild conditions.

This technical guide provides a comprehensive overview of the synthesis of 2,4,6-

tribromophenol from phenol, detailing various experimental methodologies, presenting key

quantitative data in a structured format, and illustrating the underlying chemical principles and

workflows.

Reaction Mechanism and Signaling Pathway
The bromination of phenol is an electrophilic aromatic substitution reaction. The hydroxyl group

(-OH) of phenol is a strong activating group, meaning it increases the electron density of the

aromatic ring, making it more susceptible to attack by electrophiles. This activation is
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particularly pronounced at the ortho (2 and 6) and para (4) positions. When phenol is treated

with bromine, the bromine molecule becomes polarized, and the electrophilic bromine atom

(Br⁺) is attacked by the electron-rich benzene ring, leading to the substitution of hydrogen

atoms with bromine atoms at these positions. Given the strong activation by the hydroxyl

group, the reaction proceeds readily to completion, yielding the trisubstituted product, 2,4,6-

tribromophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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